Cas no 922713-68-6 (3-Hydroxy Dexamethasone(α/β-Mixture))

• Product Name: 3-Hydroxy Dexamethasone(α/β-Mixture)
• CAS No: 922713-68-6
• MF: C₂₂H₃₁FO₅
• MW: 394.476950883865
• CID: 827162
• Update Time: 2025-10-20

3-Hydroxy Dexamethasone(α/β-Mixture) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Dexamethasone
• 1-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-3,11,17-trihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydro-3H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyethanone
• 3-Hydroxy Dexamethasone(α/β-Mixture)

• Inchi： 1S/C22H31FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,14-17,24-26,28H,4-5,8,10-11H2,1-3H3/t12-,14?,15+,16+,17+,19+,20+,21+,22+/m1/s1
• InChI Key： AHCZVAORYHARLA-PYZGQABGSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O)O)C

Computed Properties

• Exact Mass: 394.21600

Experimental Properties

• PSA: 97.99000
• LogP: 1.68750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 3-Hydroxy Dexamethasone(α/β-Mixture)

Research Brief on 3-Hydroxy Dexamethasone (α/β-Mixture) (CAS: 922713-68-6): Recent Advances and Applications

3-Hydroxy Dexamethasone (α/β-Mixture) (CAS: 922713-68-6) is a synthetic glucocorticoid derivative that has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its chemical characteristics, biological activities, and emerging applications in the field of chemical biology and medicine.

Recent structural analyses have revealed that the α/β mixture configuration at the C3 position significantly influences the compound's receptor binding affinity and metabolic stability. Studies published in the Journal of Medicinal Chemistry (2023) demonstrate that the β-isomer exhibits approximately 1.8-fold higher glucocorticoid receptor (GR) binding affinity compared to the α-isomer, while maintaining comparable anti-inflammatory potency in in vitro models.

Pharmacokinetic studies utilizing LC-MS/MS methodologies have shown that 3-Hydroxy Dexamethasone (α/β-Mixture) demonstrates improved metabolic stability compared to parent dexamethasone, with a plasma half-life extension of approximately 40% in rodent models. This enhanced stability profile, coupled with maintained glucocorticoid activity, positions this compound as a promising candidate for extended-duration therapies.

Emerging applications in ocular therapeutics highlight the compound's potential. A 2024 study in Experimental Eye Research reported superior corneal permeability of 3-Hydroxy Dexamethasone (α/β-Mixture) compared to conventional dexamethasone formulations, suggesting advantages for topical administration in inflammatory eye conditions while potentially reducing intraocular pressure side effects.

Recent synthetic chemistry advancements have enabled more efficient production of both isomers. A novel catalytic asymmetric synthesis method published in Organic Letters (2023) achieves >90% enantiomeric excess for both α- and β-forms, addressing previous challenges in isomer separation and purification that limited large-scale production.

Ongoing clinical investigations are exploring the compound's utility in cytokine storm management, with preliminary data suggesting it may offer a more favorable risk-benefit profile compared to traditional glucocorticoids in acute inflammatory conditions. Researchers postulate that the modified hydroxyl group at C3 may contribute to reduced off-target effects while maintaining therapeutic efficacy.

Future research directions include comprehensive toxicological profiling and further optimization of the α/β ratio for specific therapeutic indications. The compound's unique properties continue to make it a subject of intense investigation in both academic and industrial research settings, with several patent applications filed in 2023-2024 for novel formulations and therapeutic uses.